2-chloro-4-fluoro-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]benzamide
• InChI: InChI=1S/C18H21ClFN3O/c1-22-8-4-5-16(22)17(23-9-2-3-10-23)12-21-18(24)14-7-6-13(20)11-15(14)19/h4-8,11,17H,2-3,9-10,12H2,1H3,(H,21,24)
• InChI Key: MZCCLKIMIBVPRA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNC(=O)C2=C(C=C(C=C2)F)Cl)N3CCCC3
• Molecular Formula: C18H21ClFN3O
• Molecular Weight: 349.8 g/mol

Description

2-chloro-4-fluoro-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C18H21ClFN3O and its molecular weight is 349.83. The purity is usually 95%.
BenchChem offers high-quality 2-chloro-4-fluoro-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-chloro-4-fluoro-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

• A practical synthesis method for a key pharmaceutical intermediate, which might share structural similarities with the compound , involved regioselective chlorination and a palladium-catalyzed cyanation/reduction sequence. This methodology could be relevant for synthesizing complex molecules, including the one you're interested in (Wang et al., 2006).
• Research on molecular imaging probes for studying serotonin receptors in Alzheimer's disease provides insights into designing molecules for targeting specific brain receptors, which could be applicable for compounds like the one mentioned (Kepe et al., 2006).

Biological Applications

• Fluoroionophores from diamine-salicylaldehyde derivatives have been studied for their ability to chelate metal ions, such as Zn+2, demonstrating the potential of fluorinated compounds in detecting or quantifying metal ions in biological systems (Hong et al., 2012).
• Investigations into vitamin B6 antagonists revealed the synthesis and activity of compounds with halogen substitutions, including chloro and fluoro, underscoring the influence of these modifications on biological activity (Korytnyk & Angelino, 1977).